Cas no 1353979-35-7 (Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester)

• Product Name: Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester
• CAS No: 1353979-35-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 2158126
• Update Time: 2025-11-03

Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester
• Benzyl methyl(piperidin-3-ylmethyl)carbamate
• AM94331
• 3-N-Cbz-3-N-methyl-3-(aminomethyl)piperidine
• methylpiperidin-3-ylmethylcarbamic acid benzyl ester

• Inchi： 1S/C15H22N2O2/c1-17(11-14-8-5-9-16-10-14)15(18)19-12-13-6-3-2-4-7-13/h2-4,6-7,14,16H,5,8-12H2,1H3
• InChI Key： UMODLRUMOADCNC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CC1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester

Comprehensive Overview of Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester (CAS No. 1353979-35-7)

Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester (CAS No. 1353979-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and carbamate functional groups, is often explored for its potential applications in drug development and biochemical studies. The benzyl ester moiety enhances its stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in how Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester can be utilized to develop novel therapeutics targeting neurological and metabolic disorders. Its structural features align with current trends in small molecule drug discovery, a hot topic in 2024 as the pharmaceutical industry seeks more efficient and targeted treatments.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester?" The synthesis typically involves multi-step organic reactions, including amidation and esterification, with careful control of reaction conditions to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are employed for characterization, ensuring compliance with industry standards.

The compound’s physicochemical properties, such as solubility and melting point, are critical for its application in formulation development. Studies have shown that its lipophilicity can be optimized for better bioavailability, a key consideration in modern drug design. This aligns with the growing interest in bioavailability enhancement strategies, a trending topic in pharmaceutical forums and research publications.

Another area of interest is the structure-activity relationship (SAR) of Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester. Researchers are investigating how modifications to its core structure can influence its pharmacological profile. This is particularly relevant given the rise of computational chemistry tools, which allow for rapid virtual screening of compound libraries—a technique widely discussed in 2024’s AI-driven drug discovery landscape.

From an industrial perspective, the scalability of producing Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester is a common query. Manufacturers emphasize green chemistry principles to minimize environmental impact, reflecting the broader shift toward sustainable synthesis in the chemical sector. This resonates with global efforts to reduce carbon footprints, a theme frequently highlighted in scientific and policy discussions.

In summary, Methyl-piperidin-3-ylmethyl-carbamic acid benzyl ester (CAS No. 1353979-35-7) represents a promising candidate for advancing both academic and industrial research. Its relevance to drug discovery, synthetic chemistry, and sustainability ensures it remains a focal point in contemporary scientific discourse. As research progresses, this compound may unlock new possibilities in therapeutic innovation and material science.